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Compound of Interest

Compound Name: Vinyl iodide

Cat. No.: B1221373 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the conditions and protocols for

conducting the Heck reaction using vinyl iodide substrates. Vinyl iodides are highly reactive

electrophiles in this palladium-catalyzed carbon-carbon bond-forming reaction, making them

valuable precursors for the synthesis of substituted alkenes, including conjugated dienes and

polyenes, which are important structural motifs in many biologically active molecules and

functional materials.

Introduction to the Heck Reaction with Vinyl Iodides
The Heck (or Mizoroki-Heck) reaction is a powerful tool in organic synthesis that couples an

unsaturated halide with an alkene in the presence of a palladium catalyst and a base.[1] Vinyl
iodides are particularly effective substrates due to the relatively weak carbon-iodine bond,

which facilitates the initial oxidative addition step in the catalytic cycle.[2] This high reactivity

allows for milder reaction conditions compared to other vinyl halides.[2]

The general transformation is depicted below:

Scheme 1: General Heck Reaction with a Vinyl Iodide Substrate

Catalytic Cycle
The reaction typically proceeds through a Pd(0)/Pd(II) catalytic cycle.[1]
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A diagram illustrating the catalytic cycle for the Heck reaction with a vinyl iodide substrate is

provided below.
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Start

Weigh and add
Pd catalyst, ligand, and base

to a flame-dried flask

Evacuate and backfill
the flask with an inert gas

(e.g., N2 or Ar)

Add solvent, vinyl iodide,
and alkene via syringe

Heat the reaction mixture
to the desired temperature

with stirring

Monitor reaction progress
by TLC or GC/LC-MS

Cool to room temperature,
dilute with an organic solvent,

and wash with water/brine

Upon completion

Dry the organic layer,
concentrate, and purify

by column chromatography

Characterize the
purified product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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